Propylene glycol diundecanoate
Description
Propylene glycol diundecanoate (PGDU) is a diester derived from propylene glycol and undecanoic acid. Its molecular structure comprises two undecanoyl (C11) chains esterified to a propylene glycol backbone, conferring lipophilic properties suitable for cosmetic formulations or industrial applications requiring hydrophobic stability .
Properties
CAS No. |
68227-47-4 |
|---|---|
Molecular Formula |
C25H48O4 |
Molecular Weight |
412.6 g/mol |
IUPAC Name |
2-undecanoyloxypropyl undecanoate |
InChI |
InChI=1S/C25H48O4/c1-4-6-8-10-12-14-16-18-20-24(26)28-22-23(3)29-25(27)21-19-17-15-13-11-9-7-5-2/h23H,4-22H2,1-3H3 |
InChI Key |
KRQMPRFXIVBULR-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCC(=O)OCC(C)OC(=O)CCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCC(=O)OCC(C)OC(=O)CCCCCCCCCC |
Other CAS No. |
68227-47-4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis highlight key differences between PGDU and structurally or functionally related compounds:
Key Findings:
Chain Length and Hydrophobicity: PGDU’s undecanoate (C11) chains provide greater hydrophobicity and film-forming capacity compared to shorter-chain analogs like propylene glycol dipropionate (C3) or dicaprylate/dicaprate (C8/C10). This makes PGDU more suitable for long-lasting cosmetic formulations or water-resistant coatings . In contrast, propylene glycol glycerolate diacrylate’s acrylate groups enable radical polymerization, resulting in rigid polymers used in adhesives and coatings—a property absent in PGDU .
Reactivity and Applications :
- PGDU’s ester groups are less reactive than acrylate or methacrylate derivatives (e.g., ethylene glycol dimethacrylate), limiting its use in polymerization but enhancing stability in emollients .
- Propylene glycol dicaprylate/dicaprate is preferred in cosmetics due to its balanced viscosity and compatibility with skin lipids, whereas PGDU’s longer chains may reduce spreadability in certain formulations .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
